5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole
Overview
Description
5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole is a chemical compound that has a variety of applications in scientific research, including biomedical research, drug discovery, and industrial processes. It is a nitroaromatic compound with a molecular weight of 213.2 g/mol and a melting point of 130-132 °C. This compound is soluble in many organic solvents, such as ethyl acetate, acetone, and methanol. It is also soluble in water, but has low solubility in it.
Scientific Research Applications
-
Imidazole Containing Compounds
- Application : Imidazole is a five-membered heterocyclic moiety that possesses a broad range of chemical and biological properties. It has become an important synthon in the development of new drugs .
- Method : The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
- Results : There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc .
-
- Application : N-(3-Nitrophenyl)acetamide is a chemical compound with the formula C8H8N2O3. It’s used in chemical research .
- Method : The compound is synthesized in a laboratory setting, but the specific methods of synthesis and application are not provided .
- Results : The outcomes of the use of this compound in research are not specified .
- (5E)-3-BUTYL-5-{[3-(3-NITROPHENYL)-1-PHENYL-1H-PYRAZOL-5-YL]METHYLENE}-2-THIOXO-1,3-THIAZOLIDIN-4-ONE
- Application : This compound is used in chemical research . The specific applications are not provided .
- Method : The compound is synthesized in a laboratory setting, but the specific methods of synthesis and application are not provided .
- Results : The outcomes of the use of this compound in research are not specified .
- 3-Nitrophenol
- Application : 3-Nitrophenol (m-nitrophenol) is a nitroaromatic compound . It is mainly used as an intermediate to prepare dyes, pigments, lumber preservatives, photographic chemicals and pesticides .
- Method : The compound can be prepared from 3-nitroaniline, via diazotization reaction .
- Results : The outcomes of the use of this compound in research are not specified .
Safety And Hazards
Future Directions
The future directions of research into oxadiazoles and nitrophenyl compounds are likely to continue to focus on their potential uses in drug development, given their broad range of biological activities1.
Please note that this information is general and may not apply specifically to “5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole”. For more specific information, further research or consultation with a chemist or chemical database may be necessary.
properties
IUPAC Name |
5-butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O3/c1-2-3-7-11-13-12(14-18-11)9-5-4-6-10(8-9)15(16)17/h4-6,8H,2-3,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQJSMRSHJOWWNR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=NC(=NO1)C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00674503 |
Source
|
| Record name | 5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00674503 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole | |
CAS RN |
10185-66-7 |
Source
|
| Record name | 5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10185-66-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00674503 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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